![molecular formula C24H24N6O B2676048 6-morpholino-N2-(naphthalen-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine CAS No. 946343-31-3](/img/structure/B2676048.png)
6-morpholino-N2-(naphthalen-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-morpholino-N2-(naphthalen-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine (MNAT) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNAT is a triazine-based kinase inhibitor that has been shown to have promising effects in cancer treatment and other diseases related to abnormal kinase activity. In
Scientific Research Applications
Synthesis and Antibacterial Activity
A study by Cai Zhi focused on the synthesis of a related compound, highlighting its antibacterial activity. The target molecule was produced through the halogenated hydrocarbon amination reaction, with its structure confirmed by various methods. The study found that the compound exhibited good antibacterial properties due to its unique structure, involving hydrogen bonds and π-π stacking among molecules, contributing to its stability and activity (Cai Zhi, 2010).
Nucleophilic Reactions and Synthesis
Research by Zhaofu Fei, A. Slawin, and J. Woollins explored the nucleophilic reactions of a similar compound, demonstrating its reactivity towards various nucleophiles. This work is significant for the synthesis of new chemical entities, providing insights into the compound's versatility in chemical transformations (Fei, Slawin, & Woollins, 2001).
Telomere Targeting in Pancreatic Cancer Cells
A study by M. Micco et al. discussed the design and evaluation of naphthalene diimide derivatives as telomere targeting agents in pancreatic cancer cells. The research demonstrated that modifying the compound's structure could enhance its pharmacological properties, showing high potency against cancer cells while affecting gene expression related to DNA damage and telomere maintenance (Micco et al., 2013).
Organic Electronics and Material Science
Lauren E. Polander and colleagues synthesized 2,6-diacyl derivatives of naphthalene bis(dicarboximide)s, aiming at applications in organic electronics. Their work illustrates how structural modifications can influence electronic properties, offering potential for developing new materials for electronic and photonic devices (Polander et al., 2012).
Heat-Resistant Polyamides
M. Dinari and A. Haghighi synthesized new polyamides containing the s-triazine ring, highlighting their heat resistance and potential for green manufacturing processes. These polyamides demonstrated excellent thermal stability, good solubility, and flame retardancy, making them suitable for advanced applications in materials science (Dinari & Haghighi, 2017).
Properties
IUPAC Name |
4-N-(4-methylphenyl)-6-morpholin-4-yl-2-N-naphthalen-1-yl-1,3,5-triazine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O/c1-17-9-11-19(12-10-17)25-22-27-23(29-24(28-22)30-13-15-31-16-14-30)26-21-8-4-6-18-5-2-3-7-20(18)21/h2-12H,13-16H2,1H3,(H2,25,26,27,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLWBQVGWLIYVRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCOCC3)NC4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.